Cas no 128255-36-7 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-)

• Product Name: Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
• CAS No: 128255-36-7
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 155526
• Update Time: 2024-03-01

Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
• (+)-Palmosalide A
• Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, [4aR-(4aa,5a,9ab)]-
• Palmosalide A
• Naphtho[2,3-b]furan-2(4H)-one, 4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-

• Inchi： 1S/C15H20O3/c1-9-5-4-6-11-7-15(17)12(8-14(9,11)3)10(2)13(16)18-15/h6,9,17H,4-5,7-8H2,1-3H3/t9-,14+,15+/m0/s1
• InChI Key： WJTUALPSQZTCPQ-TZTCFGBESA-N
• SMILES： O1C(=O)C(C)=C2C[C@@]3(C)C(C[C@@]12O)=CCC[C@@H]3C

Computed Properties

• Exact Mass: 248.1413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 2.126

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 172-174 °C
• Boiling Point: 443.3±45.0 °C(Predicted)
• PSA: 46.53
• pka: 10.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones